Heptylbenzene
Heptylbenzene
Heptylbenzene (1-Phenylheptane) forms charge-transfer complexes with fluoranil and 1,3,5-trinitrobenzene.
1-Phenylheptane belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. 1-Phenylheptane is considered to be a practically insoluble (in water) and relatively neutral molecule. 1-Phenylheptane has been primarily detected in saliva.
1-Phenylheptane is a member of benzenes.
1-Phenylheptane belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. 1-Phenylheptane is considered to be a practically insoluble (in water) and relatively neutral molecule. 1-Phenylheptane has been primarily detected in saliva.
1-Phenylheptane is a member of benzenes.
Brand Name:
Vulcanchem
CAS No.:
1078-71-3
VCID:
VC21134684
InChI:
InChI=1S/C13H20/c1-2-3-4-5-7-10-13-11-8-6-9-12-13/h6,8-9,11-12H,2-5,7,10H2,1H3
SMILES:
CCCCCCCC1=CC=CC=C1
Molecular Formula:
C13H20
Molecular Weight:
176.3 g/mol
Heptylbenzene
CAS No.: 1078-71-3
Cat. No.: VC21134684
Molecular Formula: C13H20
Molecular Weight: 176.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Heptylbenzene (1-Phenylheptane) forms charge-transfer complexes with fluoranil and 1,3,5-trinitrobenzene. 1-Phenylheptane belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. 1-Phenylheptane is considered to be a practically insoluble (in water) and relatively neutral molecule. 1-Phenylheptane has been primarily detected in saliva. 1-Phenylheptane is a member of benzenes. |
|---|---|
| CAS No. | 1078-71-3 |
| Molecular Formula | C13H20 |
| Molecular Weight | 176.3 g/mol |
| IUPAC Name | heptylbenzene |
| Standard InChI | InChI=1S/C13H20/c1-2-3-4-5-7-10-13-11-8-6-9-12-13/h6,8-9,11-12H,2-5,7,10H2,1H3 |
| Standard InChI Key | LBNXAWYDQUGHGX-UHFFFAOYSA-N |
| SMILES | CCCCCCCC1=CC=CC=C1 |
| Canonical SMILES | CCCCCCCC1=CC=CC=C1 |
| Boiling Point | 240.0 °C |
| Melting Point | -48.0 °C |
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